Cas no 78267-15-9 (Ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate)

Ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate structure
78267-15-9 structure
Product Name:Ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate
CAS No:78267-15-9
MF:C13H13NO3S
MW:263.312222242355
MDL:MFCD02106374
CID:573489
PubChem ID:135429943
Update Time:2025-04-19

Ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-oxo-2-(phenylamino)-4,5-dihydrothiophene-3-carboxylate
    • 3-Thiophenecarboxylicacid, 4,5-dihydro-4-oxo-2-(phenylamino)-, ethyl ester
    • ETHYL 2-ANILINO-4-OXO-4,5-DIHYDRO-3-THIOPHENECARBOXYLATE
    • ethyl 2-anilino-4-oxothiophene-3-carboxylate
    • ethyl 2-anilino-4-oxo-4,5-dihydrothiophen-3-carboxylate
    • ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate
    • ethyl 2-phenylamino-4-oxo-4,5-dihydrothiophene-3-carboxylate
    • ethyl 4-oxo-2-(phenylamino)-5-hydrothiophene-3-carboxylate
    • SR-01000218961-1
    • J-521056
    • NSC623029
    • AKOS001019766
    • FT-0680528
    • D94793
    • Z56813297
    • HMS2174J13
    • SMR000104406
    • SR-01000218961
    • DTXSID50326944
    • ethyl 2-anilino-4-oxo-thiophene-3-carboxylate
    • 78267-15-9
    • CS-0116759
    • MFCD02106374
    • CBMicro_031689
    • NSC-623029
    • ethyl 3-hydroxy-5-phenylimino-2H-thiophene-4-carboxylate
    • 6W-0252
    • BIM-0031681.P001
    • HMS1761G04
    • AB-131/12688744
    • NCI60_006825
    • MLS000108449
    • WAY-380227
    • A865065
    • SCHEMBL3901110
    • ethyl 4-oxo-2-(phenylamino)-5H-thiophene-3-carboxylate
    • ALBB-013063
    • 3-thiophenecarboxylic acid, 4,5-dihydro-4-oxo-2-(phenylamino)-, ethyl ester
    • STL388050
    • Ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate
    • MDL： MFCD02106374
    • Inchi： 1S/C13H13NO3S/c1-2-17-13(16)11-10(15)8-18-12(11)14-9-6-4-3-5-7-9/h3-7,15H,2,8H2,1H3/b14-12-
    • InChI Key： PJMOPMXQAVHCTP-OWBHPGMISA-N
    • SMILES： S1/C(/C(C(=O)OCC)=C(C1)O)=N\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 263.06200
  • Monoisotopic Mass: 263.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • Density: 1.364
  • Melting Point: 147-149°C
  • Boiling Point: 402.2°C at 760 mmHg
  • Flash Point: 197°C
  • Refractive Index: 1.658
  • PSA: 80.70000
  • LogP: 2.26210

Ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate Security Information

  • HazardClass：IRRITANT

Ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate Pricemore >>

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